![molecular formula C10H13N3O2S B2400427 Ethyl 3-amino-4-cyano-5-(ethylamino)thiophene-2-carboxylate CAS No. 503087-17-0](/img/structure/B2400427.png)
Ethyl 3-amino-4-cyano-5-(ethylamino)thiophene-2-carboxylate
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Overview
Description
Ethyl 3-amino-4-cyano-5-(ethylamino)thiophene-2-carboxylate is a chemical compound with the molecular formula C12H14N2O4S . It is a solid substance with a light yellow to yellow powder to crystal appearance .
Synthesis Analysis
The synthesis of this compound (TAEC) has been proposed as a functional electrolyte additive for lithium metal batteries using high-voltage LiCoO2 cathode . The synthesis process involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene core with various functional groups attached. These include –CN, –NH2, and ester groups .Physical And Chemical Properties Analysis
This compound has a molecular weight of 282.31 . It is a solid at 20°C . The melting point ranges from 137.0 to 141.0°C .Scientific Research Applications
1. Synthesis of 2-Amino-3-Carboxamide Derivatives of Thiophene Research by Abaee and Cheraghi (2013) demonstrated the utility of a four-component Gewald reaction involving ethyl cyanoacetate and other compounds for the efficient synthesis of 2-amino-3-carboxamide derivatives of thiophene at room temperature. This method provides an effective approach to synthesizing thiophene derivatives, important in various chemical applications (Abaee & Cheraghi, 2013).
2. Molluscicidal Properties El-bayouki and Basyouni (1988) explored the use of ethyl chloroformate/DMF mixture for the facile ring closure of related thiophene compounds, leading to the synthesis of thiazolo[5,4-d]pyrimidines with molluscicidal properties. This indicates the potential of thiophene derivatives in producing substances with specific biological activities (El-bayouki & Basyouni, 1988).
3. Antimicrobial Applications A study by Abu‐Hashem, Abu-Zied, and El-Shehry (2011) highlighted the synthetic utility of bifunctional thiophene derivatives, including ethyl 2-amino-5-benzoyl-4-methylthiophene-3-carboxylate, for antimicrobial evaluation. The synthesized compounds showed promising antimicrobial activities, showcasing the potential of thiophene derivatives in pharmaceutical applications (Abu‐Hashem, Abu-Zied, & El-Shehry, 2011).
4. Local Anesthetic and Antiarrhythmic Agents Research by Al-Obaid et al. (1998) on ethyl 2-substituted amino-cyclopenteno[b]thiophen-3-carboxylates, analogues of carticaine, demonstrated their local anesthetic and antiarrhythmic activity. This study underscores the relevance of thiophene derivatives in the development of pharmacological agents (Al-Obaid et al., 1998).
5. Synthesis of Thieno[3,2-d]pyrimidine and Thieno[3,4-b]pyridine Derivatives El-Meligie et al. (2020) utilized 3-amino-4-cyano-2-thiophenecarboxamides for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine derivatives, highlighting the synthetic versatility of these compounds in creating diverse chemical structures (El-Meligie, Khalil, El-Nassan, & Ibraheem, 2020).
Safety and Hazards
The compound is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and disposing of contents/container to an approved waste disposal plant .
properties
IUPAC Name |
ethyl 3-amino-4-cyano-5-(ethylamino)thiophene-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2S/c1-3-13-9-6(5-11)7(12)8(16-9)10(14)15-4-2/h13H,3-4,12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMIQCJAVDMBMET-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C(=C(S1)C(=O)OCC)N)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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